Cas no 1058197-75-3 (N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1058197-75-3
• MF: C₁₄H₁₄N₆O₂S
• MW: 330.364960193634
• CID: 5871960
• PubChem ID: 43955083
• Update Time: 2025-06-10

N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide
• N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• AKOS024494032
• VU0632794-1
• N-(3-methoxyphenyl)-2-((3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• 1058197-75-3
• F5061-0042
• CCG-287506

• Inchi： 1S/C14H14N6O2S/c1-20-13-12(18-19-20)14(16-8-15-13)23-7-11(21)17-9-4-3-5-10(6-9)22-2/h3-6,8H,7H2,1-2H3,(H,17,21)
• InChI Key： UQGGIHUTNAJKMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NC=NC2N(C)N=NC=21

Computed Properties

• Exact Mass: 330.08989488g/mol
• Monoisotopic Mass: 330.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

Comprehensive Overview of N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS 1058197-75-3): Structure, Applications, and Research Insights

The compound N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, identified by its CAS number 1058197-75-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a triazolopyrimidine core with a methoxyphenyl acetamide moiety, offering unique interactions in biological systems. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery and precision medicine.

Recent studies highlight the growing interest in triazolopyrimidine derivatives due to their versatile pharmacological profiles. The presence of both sulfanyl and acetamide functional groups in this compound enhances its binding affinity to protein targets, making it a candidate for investigating cancer signaling pathways or neurodegenerative disorders. This aligns with frequent search queries like "small molecule therapeutics for oncology" or "heterocyclic compounds in CNS drug development," reflecting broader scientific and public health priorities.

From a synthetic chemistry perspective, CAS 1058197-75-3 exemplifies advancements in click chemistry and cascade reactions. Its 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), demonstrates the compound's compatibility with modern green chemistry principles. Laboratories focusing on high-throughput screening often prioritize such structurally diverse scaffolds, as evidenced by rising Google Scholar mentions of "fragment-based drug design using triazole hybrids."

The compound's physicochemical properties—including calculated logP values and hydrogen bond acceptors—suggest favorable drug-likeness characteristics per Lipinski's rule. These attributes answer common researcher questions about "bioavailability optimization in lead compounds" while addressing industry demands for orally active small molecules. Computational modeling studies of N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide further reveal potential interactions with ATP-binding pockets, a hot topic in recent PubMed publications.

Ongoing investigations explore the compound's structure-activity relationships (SAR) through systematic derivatization. The 3-methoxy phenyl group's electron-donating effects and the methyl-triazolo unit's steric contributions are particularly scrutinized, responding to frequent search terms like "SAR studies of triazolopyrimidines." Such research supports the development of next-generation therapeutics with improved selectivity and reduced off-target effects.

Analytical characterization of 1058197-75-3 typically involves LC-MS and NMR spectroscopy, techniques commonly queried by quality control specialists. The compound's stability under various pH conditions—a trending topic in "preformulation studies for API development"—makes it valuable for pharmaceutical formulation scientists addressing real-world challenges in drug product manufacturing.

In conclusion, N-(3-methoxyphenyl)-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide embodies the intersection of medicinal chemistry innovation and translational research. Its multifaceted applications respond to contemporary scientific inquiries while offering tangible solutions in the quest for novel therapeutic agents. As research progresses, this compound will likely remain at the forefront of discussions surrounding rational drug design and molecular targeted therapies.